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Compound of Interest

Compound Name: 2,4-Dichlorobenzophenone

CAS No.: 19811-05-3

Cat. No.: B035555

Get Quote

Executive Summary & Structural Context
2,4-Dichlorobenzophenone (2,4-DCBP) represents a distinct crystallographic challenge

compared to its isomers (e.g., 4,4'-DCBP). While para-substituted benzophenones typically

form high-melting solids due to efficient packing, the ortho-chloro substituent at the 2-position in

2,4-DCBP introduces significant steric strain.

This "Ortho Effect" forces the phenyl rings to twist out of the carbonyl plane to minimize

repulsion between the chlorine lone pairs and the carbonyl oxygen. Consequently, 2,4-DCBP

often exhibits a depressed melting point (reported as low as -7°C to ambient liquid states in

some purity grades), making standard solution growth unsuitable.

This guide details the In-Situ Cryocrystallography (OHCD) protocol required to obtain high-

quality diffraction data for 2,4-DCBP, alongside a structural analysis framework based on

benzophenone pharmacophores.

Experimental Protocol: In-Situ Cryocrystallography
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For low-melting or liquid samples of 2,4-DCBP, standard recrystallization fails. The following

protocol utilizes an Optical Heating and Crystallization Device (OHCD) setup on the

diffractometer to grow a single crystal directly from the melt.

Phase 1: Sample Preparation & Mounting
Capillary Selection: Load the liquid 2,4-DCBP into a 0.3 mm Lindemann glass or amorphous

PET capillary.

Centrifugation: Briefly centrifuge to remove air bubbles, ensuring a continuous liquid column

of ~2-3 mm length.

Sealing: Flame-seal both ends of the capillary to prevent sublimation during vacuum/cryo

cycles.

Mounting: Fix the capillary to a standard goniometer head using clay or epoxy, aligning the

liquid column with the X-ray beam center.

Phase 2: Laser-Assisted Crystal Growth (OHCD Method)
Note: This process requires a CO2 laser or IR heating element integrated with the cryostream.

Flash Freezing: Rapidly cool the stream to 100 K. The sample will likely form a

polycrystalline or amorphous glass.

Zone Melting:

Focus the laser on the tip of the sample.

Slowly scan the laser along the capillary axis while maintaining the cryostream at 100 K.

Create a molten zone that travels through the solid, leaving a single crystal domain in its

wake (similar to the Bridgman technique).

Annealing: Once a single domain is isolated, hold the temperature at 10 K below the melting

point for 30 minutes to improve mosaicity.

Data Collection: Cool slowly (2 K/min) back to 100 K for data acquisition.
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Workflow Visualization
The following diagram illustrates the critical decision logic for crystallizing 2,4-DCBP based on

its physical state.
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Figure 1: Decision matrix for 2,4-DCBP crystallization, prioritizing in-situ laser growth for low-

melting isomers.

Data Collection & Reduction Parameters
To ensure publication-quality data (R1 < 5%), strictly adhere to these parameters. The high

thermal motion of the unsubstituted phenyl ring requires low-temperature collection.

Parameter Specification Rationale

Radiation Source Mo Kα (λ = 0.71073 Å)

Preferred for chlorinated

compounds to minimize

absorption corrections

compared to Cu Kα.

Temperature 100 K (± 2 K)

Essential. Benzophenones

exhibit significant librational

motion of the phenyl rings at

RT.

Resolution 0.75 Å or better

Required to resolve the C-Cl

bond distances accurately

(~1.74 Å).

Strategy Full Sphere (Redundancy > 4)

High redundancy is crucial to

correct for absorption effects

from the two Chlorine atoms.

Space Group P2₁/c (Predicted)

Most common for

benzophenone derivatives;

centrosymmetric monoclinic

packing is energetically

favorable.

Structural Analysis & Expected Features
When refining the structure of 2,4-DCBP, focus on these three critical geometric parameters.

A. The "Twist" Angle (Ortho Effect)
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Unlike 4,4'-dichlorobenzophenone, which can adopt a more planar conformation, 2,4-DCBP is

sterically hindered.

Mechanism: The Chlorine at position 2 (ortho) repels the carbonyl oxygen.

Result: The dihedral angle between the 2,4-dichloro-phenyl ring and the carbonyl plane will

be significantly large, likely > 55° (compared to ~30-40° in unhindered systems).

Validation: Check the torsion angle

(C2-C1-C(=O)-C1'). If

, suspect disorder or incorrect assignment.

B. Intermolecular Interactions
Benzophenones do not typically form strong hydrogen bonds. The crystal packing is driven by:

Cl···Cl Halogen Bonding: Look for Type II halogen bonds (angles

) linking molecules into chains.

C-H···O Weak Hydrogen Bonds: The carbonyl oxygen acts as an acceptor for aromatic

protons from neighboring rings.

-

Stacking: Often disrupted in ortho-substituted derivatives due to the twist, leading to lower
lattice energy (and thus lower melting point).

C. Bond Length Verification
Use these standard values (from Cambridge Structural Database) to validate your refinement:

C=O: 1.22 – 1.24 Å

C-Cl: 1.73 – 1.75 Å

C(ipso)-C(carbonyl): 1.48 – 1.50 Å (elongated due to steric strain).
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Context: Standard bond lengths and validation for halogenated aromatic ketones.

Disclaimer: 2,4-Dichlorobenzophenone is a chemical intermediate.[1][2][3][4][5] Always

consult the specific Safety Data Sheet (SDS) before handling, particularly regarding skin

sensitization and aquatic toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b035555/docs#technical-guide-single-crystal-x-ray-
diffraction-of-2-4-dichlorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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